Fluroxypyr-d2,13C2
Description
Fluroxypyr-d2,13C2 is a stable isotope-labeled analog of the herbicide Fluroxypyr (CAS 69377-81-7). Its molecular formula is 13C2 C5 D2 H3 Cl2 F N2 O3, with a molecular weight of 259.028 . This compound is primarily used as an internal reference standard in mass spectrometry (LC-MS/MS) for quantifying Fluroxypyr residues in environmental and biological samples. The isotopic labeling (deuterium and 13C) minimizes interference from unlabeled analytes, enhancing analytical precision .
Properties
Molecular Formula |
C₅¹³C₂H₃D₂Cl₂FN₂O₃ |
|---|---|
Molecular Weight |
259.03 |
Synonyms |
2-[(4-Amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic Acid-d2,13C2; EF 689-d2,13C2; 4-Amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]acetic Acid-d2,13C2; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Gaps
- This compound fills a niche in environmental toxicology but lacks direct analogs in metabolic or petroleum geochemistry studies.
- Isotope reversal phenomena (e.g., δ13C1 > δ13C2 in natural gas) are unrelated to synthetic labeling but highlight the broader importance of isotopic analysis across disciplines.
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